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Compound of Interest

Compound Name: Hordenine

Cat. No.: B123053 Get Quote

For Immediate Implementation by Laboratory Personnel

This document provides essential safety and logistical protocols for the handling and disposal

of Hordenine, ensuring the well-being of researchers and the integrity of experimental

outcomes. Adherence to these procedures is mandatory for all personnel working with this

compound.

Hazard Identification and Personal Protective
Equipment (PPE)
Hordenine presents several potential hazards that necessitate the use of appropriate personal

protective equipment. It is classified as harmful if swallowed, may cause an allergic skin

reaction, and can cause serious eye irritation.[1] Additionally, it can be irritating to the

respiratory system.[2][3]

Required Personal Protective Equipment
A comprehensive PPE ensemble is required to mitigate the risks associated with Hordenine
exposure.
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PPE Component Specification Rationale

Eye/Face Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US).

[4][5]

Protects against splashes and

airborne particles of

Hordenine, preventing eye

irritation.

Hand Protection

Chemical-resistant, impervious

gloves (e.g., nitrile, neoprene).

Gloves must be inspected prior

to use.

Prevents skin contact, which

can cause irritation and

potential allergic reactions.

Body Protection
A lab coat or impervious

clothing.

Protects the skin on the arms

and body from accidental spills

or contamination.

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator is required if

engineering controls are not

sufficient to maintain exposure

below recommended limits or

when handling large quantities

of the powder.

Prevents inhalation of

Hordenine dust, which can

cause respiratory tract

irritation.

Donning and Doffing PPE: A Step-by-Step Protocol
Proper donning and doffing of PPE are critical to prevent contamination.

Donning (Putting On) PPE:

Gown/Lab Coat: Put on the lab coat, ensuring it is fully buttoned.

Respirator/Mask: If required, don the respirator, ensuring a proper seal.

Eye Protection: Put on safety goggles.

Gloves: Don gloves, ensuring they overlap the cuffs of the lab coat.
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Doffing (Taking Off) PPE:

Gloves: Remove gloves using a glove-in-glove technique to avoid touching the outer

contaminated surface with bare hands.

Gown/Lab Coat: Remove the lab coat by rolling it outwards, containing the contaminated

surface.

Eye Protection: Remove goggles by handling the strap, not the front.

Respirator/Mask: If used, remove the respirator.

Hand Hygiene: Immediately wash hands thoroughly with soap and water.

Operational Plan: Safe Handling of Hordenine
Powder
All handling of Hordenine powder should be performed by personnel trained and familiar with

handling organic chemicals.

Preparation and Weighing
Designated Area: All work with Hordenine powder should be conducted in a designated

area, such as a chemical fume hood or a ventilated balance enclosure, to minimize

inhalation exposure.

Surface Protection: Cover the work surface with disposable bench paper to contain any

spills.

Weighing:

Use a dedicated set of spatulas and weighing boats.

Avoid creating dust clouds. Do not pour the powder directly from the main container.

Instead, carefully scoop the required amount.

Keep the primary container of Hordenine closed as much as possible.
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In Case of a Spill
Evacuate: If a significant spill occurs, evacuate the immediate area.

Ventilate: Ensure the area is well-ventilated.

PPE: Don the appropriate PPE as outlined in section 1.1.

Containment and Cleanup:

For small spills, gently cover the powder with an absorbent material to prevent it from

becoming airborne.

Carefully sweep or vacuum the material into a designated, labeled waste container. Avoid

dry sweeping which can generate dust.

Decontaminate the spill area with an appropriate solvent or detergent and wipe clean.

Disposal: Dispose of all cleanup materials as hazardous waste.

Disposal Plan
Proper disposal of Hordenine and contaminated materials is crucial to prevent environmental

contamination and ensure safety.

Waste Segregation and Collection
Solid Waste: All unused Hordenine powder and materials grossly contaminated with

Hordenine (e.g., weighing boats, contaminated gloves, bench paper) should be collected in

a clearly labeled, sealed, and compatible hazardous waste container.

Empty Containers: The original Hordenine container, once empty, should be triple-rinsed

with a suitable solvent. The rinsate should be collected as hazardous liquid waste. The

rinsed container can then be disposed of according to institutional guidelines.

Disposal Procedure
Labeling: Ensure all waste containers are accurately and clearly labeled with "Hazardous

Waste" and the chemical name "Hordenine."
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Storage: Store waste containers in a designated, secure, and well-ventilated area, away

from incompatible materials.

Collection: Arrange for the collection and disposal of the hazardous waste through your

institution's environmental health and safety (EHS) office or a licensed chemical waste

disposal contractor. Do not dispose of Hordenine down the drain or in regular trash.

Chemical and Physical Properties of Hordenine
A summary of key quantitative data for Hordenine is provided below for easy reference.

Property Value

Molecular Formula C10H15NO

Molecular Weight 165.23 g/mol

Appearance White to off-white crystalline powder

Melting Point 117-118 °C

Boiling Point 173 °C at 760 mmHg

Solubility Soluble in water and alcohol

Logical Workflow for Safe Handling of Hordenine
The following diagram illustrates the key decision points and procedural flow for safely handling

Hordenine in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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